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Compound of Interest

Compound Name: (R)-BINAP

Cat. No.: B118723 Get Quote

(R)-BINAP ((R)-(+)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl) is a chiral diphosphine ligand

renowned for its efficacy in inducing high enantioselectivity in a variety of metal-catalyzed

reactions. Its unique C₂-symmetric, atropisomeric structure has made it an indispensable tool

for researchers, scientists, and drug development professionals engaged in the synthesis of

chiral molecules. This guide provides an in-depth overview of the core physicochemical

properties of (R)-BINAP, detailed experimental protocols for its application in key asymmetric

transformations, and a mechanistic exploration of its catalytic cycles.

Core Physicochemical Properties
The fundamental properties of (R)-BINAP are summarized in the table below, providing a quick

reference for laboratory use.

Property Value References

Molecular Formula C₄₄H₃₂P₂ [1][2][3]

Molecular Weight 622.67 g/mol [1][4][5]

Appearance
White to light yellow crystalline

solid
[5][6]

Melting Point 239-241 °C [4][5][6]

CAS Number 76189-55-4 [1]
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Applications in Asymmetric Catalysis
(R)-BINAP is a versatile ligand employed in a range of transition metal-catalyzed reactions,

most notably with ruthenium, rhodium, and palladium. These catalytic systems are pivotal for

establishing stereocenters with high fidelity, a critical aspect in the synthesis of pharmaceuticals

and other bioactive compounds.

Noyori Asymmetric Hydrogenation
The Nobel Prize-winning Noyori asymmetric hydrogenation utilizes (R)-BINAP-ruthenium(II)

complexes for the enantioselective reduction of ketones and olefins. This method is

distinguished by its broad substrate scope and high efficiency.

A key application of this technology is the asymmetric hydrogenation of β-keto esters. The

reaction proceeds via a metal-ligand bifunctional mechanism, where a hydride on the

ruthenium and a proton from the coordinated diamine ligand are transferred to the carbonyl

group through a six-membered pericyclic transition state.

Below is a generalized experimental protocol for the asymmetric hydrogenation of a ketone,

based on established procedures.

Experimental Protocol: Asymmetric Hydrogenation of Acetophenone

Materials:

trans-[RuCl₂( (R)-BINAP)(1,2-diamine)] catalyst

Acetophenone (substrate)

2-Propanol (solvent)

Potassium tert-butoxide (t-BuOK) in 2-propanol (1 M solution)

Hydrogen gas (H₂)

Procedure:
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To a flame-dried Schlenk flask, add the Ru-BINAP catalyst (0.00172 mmol), acetophenone

(1.72 mmol), and 2-propanol (10 mL).

Degas the resulting mixture by subjecting it to three successive freeze-pump-thaw cycles.

Add the solution of t-BuOK in 2-propanol (0.026 mL, 0.0258 mmol).

Transfer the reaction mixture to a 50 mL stainless steel autoclave.

Pressurize the autoclave with hydrogen gas to the desired pressure (e.g., 8 atm) and stir

the reaction at a controlled temperature (e.g., 25-30°C) for the specified duration.

Upon completion, carefully vent the excess hydrogen gas.

The product, 1-phenylethanol, can be isolated and purified using standard techniques

such as column chromatography. The enantiomeric excess can be determined by chiral

HPLC or GC analysis.

The following diagram illustrates the catalytic cycle for the Noyori asymmetric hydrogenation of

ketones.
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Catalytic cycle of Noyori asymmetric hydrogenation.

Synthesis of (-)-Menthol
A landmark industrial application of (R)-BINAP is in the Takasago synthesis of (-)-menthol. The

key step involves the asymmetric isomerization of an allylic amine to an enamine, catalyzed by
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a rhodium-(R)-BINAP complex. This reaction establishes the crucial stereocenter that dictates

the final stereochemistry of the menthol product.

Experimental Protocol: Asymmetric Isomerization of Diethylgeranylamine

Materials:

[Rh((R)-BINAP)(COD)]ClO₄ (catalyst)

N,N-diethylgeranylamine (substrate)

Anhydrous Tetrahydrofuran (THF) (solvent)

Inert gas (Argon or Nitrogen)

Procedure:

In a Schlenk flask under an inert atmosphere, dissolve the Rhodium-(R)-BINAP catalyst in

anhydrous THF. The catalyst loading is typically 0.1 to 1 mol%.

Add N,N-diethylgeranylamine to the catalyst solution.

Heat the reaction mixture to approximately 80°C and stir for about 20 hours.

Monitor the reaction progress using a suitable analytical technique such as GC or TLC.

Once the reaction is complete, cool the mixture to room temperature.

The solvent can be removed under reduced pressure. The resulting crude enamine is

typically carried forward to the next step (hydrolysis) without further purification.

The workflow for the synthesis of (-)-menthol starting from myrcene is depicted below.
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Workflow for the synthesis of (-)-menthol.
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Palladium-Catalyzed Cross-Coupling Reactions
In addition to hydrogenation and isomerization reactions, (R)-BINAP is a valuable ligand in

palladium-catalyzed cross-coupling reactions, such as the Buchwald-Hartwig amination. These

reactions are fundamental for the formation of carbon-nitrogen bonds. The use of (R)-BINAP
can impart chirality in the products of these transformations, although its primary role is often to

promote efficient catalysis.

Mixtures of a palladium precursor, such as Pd(OAc)₂, and BINAP are effective catalysts for the

coupling of amines with aryl bromides. These reactions often proceed with high yields and

tolerate a variety of functional groups.

Conclusion
(R)-BINAP has firmly established itself as a privileged ligand in the field of asymmetric

catalysis. Its ability to form highly effective and selective catalysts with various transition metals

has enabled the efficient synthesis of a wide array of chiral compounds. The detailed protocols

and mechanistic insights provided in this guide are intended to facilitate its application in

research and development, empowering scientists to advance the frontiers of chemical

synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [(R)-BINAP: A Comprehensive Technical Guide for
Asymmetric Catalysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b118723#r-binap-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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